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Abstract
Ethyl 1-methylpiperidine-2-carboxylate is a heterocyclic compound of significant interest in

medicinal chemistry and organic synthesis. As a derivative of piperidine, a scaffold present in

numerous pharmaceuticals, a thorough understanding of its physical properties is paramount

for its effective use in research and development.[1] This guide provides a detailed examination

of the key physicochemical characteristics of ethyl 1-methylpiperidine-2-carboxylate,

including its molecular structure, boiling point, density, and refractive index. Furthermore, it

outlines robust, field-proven experimental protocols for the precise determination of these

properties, emphasizing the causality behind methodological choices to ensure data integrity.

This document is intended to serve as a comprehensive resource for scientists, enabling them

to handle, purify, and utilize this compound with confidence and precision in synthetic and drug

development workflows.

Introduction to a Privileged Scaffold Intermediate
The piperidine ring is a cornerstone structural motif in medicinal chemistry, renowned for its

favorable pharmacokinetic properties and its presence in a wide array of clinically approved
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drugs.[1] Ethyl 1-methylpiperidine-2-carboxylate, also known as Ethyl 1-methylpipecolinate,

serves as a valuable synthetic intermediate for accessing more complex molecules within this

class.[2][3] Its physical state, volatility, and solubility are not mere data points; they are critical

parameters that govern its purification, reaction conditions, formulation, and ultimately, its utility

in the synthesis of novel therapeutic agents.[1][3]

The precise characterization of its physical properties is the first step in any rigorous scientific

investigation. It allows researchers to establish benchmarks for purity, design appropriate

separation techniques like distillation, and select suitable solvent systems for reactions and

analysis. This guide is structured to provide both the foundational data and the practical

knowledge required to work with this important chemical entity.

Physicochemical Properties
Ethyl 1-methylpiperidine-2-carboxylate is a colorless to light yellow liquid at room

temperature.[2] Its core physical properties are dictated by its molecular structure, which

features a saturated nitrogen-containing ring, a methyl group on the nitrogen, and an ethyl

ester functional group.

Summary of Physical Data
The essential physical and chemical properties of ethyl 1-methylpiperidine-2-carboxylate are

summarized in the table below for quick reference.
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Property Value Source

Molecular Formula C₉H₁₇NO₂ [2]

Molecular Weight 171.24 g/mol [2]

Appearance
Clear, colorless to light yellow

liquid
[2]

Boiling Point 92-96 °C at 11 mmHg [2]

Density 0.975 g/mL at 25 °C [2]

Refractive Index (n₂₀/D) 1.452 [2]

Flash Point 165 °F (73.9 °C) [2]

Vapor Pressure 0.457 mmHg at 25 °C [2]

Solubility
Soluble in most organic

solvents (e.g., ethanol, ether)
[2]

Predicted pKa 8.26 ± 0.10 [2]

Scientific Implications of Properties
Boiling Point & Volatility: The boiling point of 92-96 °C at a reduced pressure of 11 mmHg

indicates that the compound is moderately volatile.[2] This property is crucial for purification

via vacuum distillation, a common method for separating liquids with high boiling points at

atmospheric pressure, which helps to prevent thermal decomposition.[4] The relatively low

vapor pressure at 25 °C further confirms its moderate volatility.[2]

Density: With a density of 0.975 g/mL, the compound is slightly less dense than water.[2]

This value is essential for converting mass to volume in laboratory preparations and for

predicting phase separation behavior in biphasic reaction or extraction systems.

Refractive Index: The refractive index is a highly sensitive measure of a substance's purity.

The specified value of 1.452 serves as a reliable benchmark for quality control.[2] Any

deviation from this value can indicate the presence of impurities or residual solvents.
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Solubility: Its solubility in common organic solvents makes it a versatile reagent in a wide

range of synthetic transformations.[2] This property dictates the choice of reaction media and

purification solvents (e.g., for chromatography or extraction).

Synthesis and Structural Context
A common laboratory-scale synthesis of ethyl 1-methylpiperidine-2-carboxylate involves the

esterification of 1-methyl-2-piperidinecarboxylic acid.[2] This reaction provides a clear context

for the final structure of the molecule.

Reactants Reagents

Products

1-Methyl-2-piperidinecarboxylic Acid

Ethyl 1-Methylpiperidine-2-carboxylate

 Esterification 

Ethanol (in excess) Acid Catalyst (e.g., H₂SO₄)

Water (H₂O)

Click to download full resolution via product page

Caption: Fischer esterification synthesis pathway.

Experimental Determination of Physical Properties
The following protocols are designed as self-validating systems, incorporating steps for

ensuring accuracy and precision.
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Physical Property Verification Workflow

Parallel Measurements

Obtain Purified Sample

Temperature Equilibration
(e.g., to 20°C or 25°C)

Boiling Point Determination
(Micro-Reflux)

Density Measurement
(Pycnometer)

Refractive Index Measurement
(Abbe Refractometer)

Data Analysis & Comparison

Validation Against
Reference Values

Click to download full resolution via product page

Caption: Experimental workflow for property validation.

Boiling Point Determination (Micro-Reflux Method)
This method is ideal for small sample volumes and provides an accurate boiling point by

ensuring the thermometer bulb is in equilibrium with the vapor of the boiling liquid.[5]

Principle of Causality: A liquid boils when its vapor pressure equals the applied external

pressure.[5] During reflux, the vapor continuously condenses and returns to the liquid,

creating a stable temperature equilibrium between the liquid and vapor phases that

corresponds to the boiling point at that pressure.[5]
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Step-by-Step Protocol:

Apparatus Setup: Place approximately 0.5 mL of the sample into a small test tube with a

magnetic stir bar. Clamp the test tube in a heating block on a stirrer hot plate.[5]

Thermometer Placement: Suspend a thermometer so that its bulb is approximately 1 cm

above the surface of the liquid. This ensures it measures the vapor temperature, not the

liquid temperature, which can be superheated.[5]

Heating: Turn on the stirrer for gentle mixing to prevent bumping. Heat the block slowly.[5]

Observation: Observe the formation of a "reflux ring"—a ring of condensing vapor on the

test tube walls. Adjust the thermometer's height so the bulb is level with this ring.[5]

Measurement: When the liquid is gently refluxing and the temperature reading on the

thermometer stabilizes for 1-2 minutes, record this temperature as the boiling point.

Record the ambient pressure.[5]

Validation: For highest accuracy, the boiling point should be corrected to standard

pressure if the measurement was made at a different pressure.

Density Determination
This protocol uses a graduated cylinder and an electronic balance, a straightforward method

for determining density.[6][7][8]

Principle of Causality: Density is an intrinsic property defined as mass per unit volume (ρ =

m/V).[6][7] The accuracy of the determination depends entirely on the precision of the mass

and volume measurements.

Step-by-Step Protocol:

Mass of Empty Cylinder: Place a clean, dry 10 mL graduated cylinder on an electronic

balance and tare the mass to zero, or record the mass (m₁).[6][8]

Volume Measurement: Carefully add approximately 5-10 mL of ethyl 1-methylpiperidine-
2-carboxylate to the graduated cylinder. To avoid parallax error, read the volume (V) from

the bottom of the meniscus at eye level.[6][8]
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Mass Measurement: Place the filled cylinder back on the balance and record the mass of

the liquid (m₂). If you tared the balance, this is the direct mass. If you recorded the empty

mass, the liquid's mass is m₂ - m₁.[6][8]

Calculation: Calculate the density using the formula ρ = mass / V. Ensure the temperature

of the liquid is recorded, as density is temperature-dependent.

Validation: Repeat the procedure two more times and calculate the average density to

improve precision and minimize random errors.[6][8]

Refractive Index Determination
The Abbe refractometer is a standard instrument for the rapid and precise measurement of the

refractive index of liquids.[9]

Principle of Causality: The refractive index measures how much the path of light is bent, or

refracted, when it enters a material. It is a fundamental physical constant that depends on

temperature and the wavelength of light used. Therefore, temperature control is critical for an

accurate measurement.[10]

Step-by-Step Protocol:

Instrument Calibration: Ensure the refractometer is clean and calibrated using a standard

of known refractive index, such as distilled water.

Sample Application: Place a few drops of the sample onto the prism of the refractometer

and close the prism.

Temperature Control: Allow the sample to equilibrate to the standard measurement

temperature, typically 20 °C, using the instrument's integrated water bath.

Measurement: Look through the eyepiece and adjust the controls until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the instrument's scale.

Validation: Clean the prism thoroughly with an appropriate solvent (e.g., ethanol or

isopropanol) and a soft lens tissue after the measurement to prevent contamination for the
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next user.

Applications in Research and Drug Development
The physical properties of ethyl 1-methylpiperidine-2-carboxylate are directly relevant to its

application as a synthetic intermediate.[3]

Synthetic Versatility: Its liquid form and solubility in organic solvents allow it to be used in a

wide variety of reaction conditions, from homogenous solutions to biphasic systems.

Purification and Scale-Up: The documented boiling point under vacuum is critical for

designing purification protocols, especially for large-scale synthesis where distillation is the

preferred method for removing impurities.[4]

Precursor to Bioactive Molecules: As a piperidine derivative, this compound is a building

block for molecules targeting the central nervous system, as well as for anticancer and

antimicrobial agents.[1][11] The N-methyl group and the ethyl ester at the 2-position provide

specific steric and electronic properties that can be crucial for molecular recognition at

biological targets.[11]

Safety and Handling
Based on available safety data, ethyl 1-methylpiperidine-2-carboxylate is classified as a

corrosive substance that can cause burns.[2] It may also cause irritation upon contact with the

skin and eyes or if inhaled.[2]

Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-

resistant gloves, and eye/face protection (safety goggles and/or face shield).[2]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.

Storage: Store in a tightly sealed container in a dry, well-ventilated place at room

temperature.[2]

Spills and First Aid: In case of contact with eyes, rinse immediately with plenty of water and

seek medical advice.[2] In case of an accident or if you feel unwell, seek immediate medical
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attention.[2]

Conclusion
Ethyl 1-methylpiperidine-2-carboxylate is a chemical intermediate whose physical properties

are integral to its successful application in research and development. The data and protocols

presented in this guide—from boiling point and density to validated methods for their

determination—provide researchers with the necessary tools to ensure purity, optimize reaction

conditions, and handle the compound safely. A firm grasp of these fundamental characteristics

is essential for leveraging this versatile piperidine derivative in the synthesis of the next

generation of complex molecules and potential therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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